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1. Introduction Cabazitaxel is a second-generation taxane chemotherapy drug used for the treatment of

metastatic castration-resistant prostate cancer. Ensuring its purity and monitoring related substances is

crucial for drug safety and efficacy. This application note describes a specific, simple, reproducible, and

accurate reverse-phase high-performance liquid chromatography (RP-HPLC) method with photodiode array

(PDA) detection for determining related substances in Cabazitaxel, validated as per ICH guidelines [1].

2. Experimental Protocol

Instrumentation: The analysis was performed using a Waters 2489 UV 2695 pump and Waters 2998

PDA detector with Empower 2 software [1].
Column: Zorbax SB C18 (100 mm × 3.0 mm, 1.8 µm particle size) [1].

Mobile Phase:
Eluent A: Phosphate buffer, prepared by adding 1 mL of orthophosphoric acid to 1000 mL of

water. The solution was filtered through a 0.45µm membrane filter and degassed [1].
Eluent B: Acetonitrile (HPLC grade) [1].

Diluent: A mixture of acetonitrile and water in a 60:40 ratio [1].
Chromatographic Conditions:

Flow Rate: 0.8 mL/min [1]
Column Temperature: 40°C [1]

Sample Temperature: 10°C [1]
Detection Wavelength: 220 nm [1]

Injection Volume: 3 µL [1]
Run Time: 22 minutes [1]
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System Suitability: A reference solution was injected six times to ensure system precision. The

%RSD for replicate injections for each component was calculated to confirm the system is suitable for
use [1].

The experimental workflow for this method is outlined below:

Prepare Mobile Phase A
(Phosphate Buffer, pH 3.0)

Configure HPLC System

Set Chromatographic Conditions

Prepare Mobile Phase B
(Acetonitrile)

Inject & Run System
Suitability Test

Prepare & Inject
Calibration Standards

Perform Sample Analysis

Data Processing &
Purity Assessment

Click to download full resolution via product page

3. Method Validation Summary The method was validated according to ICH guidelines, assessing key

parameters as detailed in the tables below [1].
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Table 1: Specificity and Retention Time Data [1]

Compound Name Retention Time (min) Relative Retention Time (RRT)

CBZM01 Impurity 6.297 0.55

CBZN09 Impurity 10.669 0.97

Cabazitaxel 11.021 1.00

CBZM02 Impurity 17.417 1.62

Table 2: Linearity and Range [1]

Analyte Concentration Range Correlation Coefficient (R²)

Cabazitaxel LOQ – 0.10% 0.9998

CBZM01 Impurity 0.03 – 0.225% 0.9997

CBZM02 Impurity 0.03 – 0.225% 0.9997

CBZN09 Impurity 0.03 – 0.225% 0.9998

Table 3: Detection and Quantitation Limits [1]

Analyte Limit of Detection (LOD) Limit of Quantitation (LOQ)

Cabazitaxel 0.002% 0.008%

CBZM01 Impurity 0.002% 73 ng/mL

CBZM02 Impurity 0.002% 71 ng/mL

CBZN09 Impurity 0.002% 6 ng/mL
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The validation study confirmed that the method is specific, with no interference from the blank or other

impurities, and accurate, with percent recovery results in good agreement with the labeled amount in dosage

forms [1].

4. Discussion This RP-HPLC-PDA method provides a complete and validated solution for the quality control

of Cabazitaxel. Its key advantages are its robustness, with system suitability %RSD of less than 0.01% for

Cabazitaxel area and 0.2% for retention time, and its sensitivity, capable of detecting and quantifying the

main drug and its key impurities at low levels [1]. The method is fit-for-purpose for the determination of

related substances in both drug substance and pharmaceutical dosage forms.

Key Chemical Structures

The method was developed to separate and quantify Cabazitaxel and three specified impurities [1]:

CBZM01: 7, 10-dimethoxy-DAB [1]

CBZM02: TES-Cabazitaxel [1]
CBZN09: tigloyl-cabazitaxel [1]

Analytical Procedure

Sample Preparation: Accurately weigh and transfer about 25 mg of Cabazitaxel standard into a 25

mL volumetric flask. Dissolve and dilute to volume with diluent to obtain a stock solution of
approximately 1 mg/mL. Further dilute as required [1].

Analysis: Inject the prepared standard and sample solutions into the HPLC system under the
chromatographic conditions described above.

Safety and Precautions

All chemicals and solvents, such as orthophosphoric acid and acetonitrile, should be of analytical or

HPLC grade.
Standard laboratory safety procedures should be followed when handling chemicals and operating

instrumentation.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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